Cas no 1851622-31-5 (3-Amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid)

• Product Name: 3-Amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid
• CAS No: 1851622-31-5
• MF: C₇H₁₀N₂O₃S
• MW: 202.230900287628
• CID: 6218542
• PubChem ID: 165523853
• Update Time: 2025-06-11

3-Amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1284922
• 1851622-31-5
• 3-amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid
• 3-Amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid

• Inchi： 1S/C7H10N2O3S/c1-12-7-9-3-5(13-7)4(8)2-6(10)11/h3-4H,2,8H2,1H3,(H,10,11)
• InChI Key： KLXWLRXSGSFOOI-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1C(CC(=O)O)N)OC

Computed Properties

• Exact Mass: 202.04121336g/mol
• Monoisotopic Mass: 202.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 114Ų

Additional information on 3-Amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid

Introduction to 3-Amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid (CAS No. 1851622-31-5) and Its Emerging Applications in Chemical Biology

3-Amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid, identified by the chemical identifier CAS No. 1851622-31-5, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique combination of an amino group, a propanoic acid moiety, and a substituted thiazole ring, presents a promising scaffold for the development of novel bioactive agents. The presence of a 2-methoxy-1,3-thiazol-5-yl substituent not only imparts distinct electronic and steric properties but also opens up possibilities for diverse biological interactions.

The thiazole core is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities ranging from antimicrobial to anticancer properties. The modification of the thiazole ring with a 2-methoxy group enhances its solubility and metabolic stability, making it an attractive candidate for further derivatization. The propanoic acid moiety at the C3 position introduces a polar functional group that can participate in hydrogen bonding interactions, which is crucial for binding to biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various therapeutic pathways. The amino group at the C3 position of this compound provides a site for further functionalization, enabling the synthesis of peptidomimetics or protease inhibitors. This flexibility makes 3-Amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid a versatile building block for drug discovery campaigns.

One of the most compelling aspects of this compound is its potential application in modulating inflammatory pathways. Emerging research suggests that thiazole derivatives can interact with key inflammatory mediators such as cyclooxygenase (COX) and lipoxygenase (LOX) enzymes. The structural features of 3-Amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid, particularly the 2-methoxy substituent on the thiazole ring, may enhance its binding affinity to these enzymes, thereby inhibiting pro-inflammatory cytokine production. Preliminary in vitro studies have shown promising results in reducing inflammation-related markers when tested against cellular models.

Additionally, the compound has shown potential in addressing neurological disorders. The thiazole scaffold is known to cross the blood-brain barrier, making it an ideal candidate for central nervous system (CNS) applications. Recent studies have highlighted the role of thiazole derivatives in modulating neurotransmitter release and receptor activity. The unique structural motif of 3-Amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid may offer a novel approach to treating conditions such as Alzheimer's disease and Parkinson's disease by interacting with specific targets within neuronal pathways.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic accessibility while maintaining high purity standards. Advanced techniques such as solid-phase peptide synthesis (SPPS) and automated parallel synthesis have been employed to streamline the process. These methodologies ensure that researchers can efficiently produce sufficient quantities of the compound for both preclinical studies and industrial applications.

The growing interest in bioconjugation chemistry has also positioned this molecule as a valuable intermediate for creating antibody-drug conjugates (ADCs). By leveraging its reactive functional groups, researchers can link it to antibodies targeting specific diseases, enhancing therapeutic efficacy while minimizing off-target effects. This approach is particularly relevant in oncology, where precision medicine is becoming increasingly important.

The pharmacokinetic properties of 3-Amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid are another area of active investigation. Studies using computational modeling have predicted favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting its potential for clinical translation. Further experimental validation through pharmacokinetic studies in animal models will provide more definitive insights into its suitability for therapeutic use.

In conclusion, 3-Amino-3-(2-methoxy-1,3-thiazol-5-yl)propanoic acid (CAS No. 1851622-31-5) represents a compelling candidate for drug discovery due to its unique structural features and demonstrated biological activity. Its potential applications in modulating inflammation and neurological disorders make it an attractive focus for future research endeavors. As our understanding of molecular interactions continues to evolve, this compound will likely play a pivotal role in shaping the next generation of therapeutic agents.